2-amino-3,5-dichloro-N-hydroxybenzamide

• IUPAC Name: 2-amino-3,5-dichloro-N-hydroxybenzamide
• InChI: InChI=1S/C7H6Cl2N2O2/c8-3-1-4(7(12)11-13)6(10)5(9)2-3/h1-2,13H,10H2,(H,11,12)
• InChI Key: HIWHWBVENCBGDR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)NO)N)Cl)Cl
• Molecular Formula: C7H6Cl2N2O2
• Molecular Weight: 221.04 g/mol
• CAS No.: 1130-71-8

Description

2-Amino-3,5-dichloro-N-hydroxybenzamide is a halogenated aromatic amide derivative characterized by a benzamide core substituted with amino (-NH₂) and hydroxy (-OH) groups at positions 2 and 4, respectively, and chlorine atoms at positions 3 and 3.

Preparation Methods

The synthesis of 2-amino-3,5-dichloro-N-hydroxybenzamide typically involves the reaction of 2-amino-3,5-dichlorobenzoic acid with hydroxylamine . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-amino-3,5-dichloro-N-hydroxybenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino or hydroxyl groups are replaced by other functional groups.

Common reagents and conditions used in these reactions include acidic or basic environments, solvents like ethanol or methanol, and catalysts to enhance reaction rates. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-amino-3,5-dichloro-N-hydroxybenzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-amino-3,5-dichloro-N-hydroxybenzamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Substituent Effects on Thermal Stability

N-Methyl Derivative (ADMBA): 2-Amino-3,5-dichloro-N-methylbenzamide (ADMBA) exhibits a thermal decomposition temperature range of 345–402°C, with an activation energy (E) of 120–140 kJ/mol and heat release of -852.41 J/g . The presence of the methyl group likely reduces intermolecular hydrogen bonding compared to the N-hydroxy variant, contributing to lower thermal stability. In contrast, the hydroxy group in 2-amino-3,5-dichloro-N-hydroxybenzamide may enhance thermal resistance via stronger hydrogen-bonding networks, though experimental data are needed for confirmation.

N-(2-Methylbut-3-yn-2-yl) Derivative: 3,5-Dichloro-N-(2-methylbut-3-yn-2-yl)benzamide demonstrates a twisted amide group (dihedral angle = 31.98° relative to the benzene ring) and forms 1D supramolecular chains via N–H⋯O hydrogen bonds .

Structural and Crystallographic Comparisons

N-Phenyl Derivatives: Compounds like 3,5-dichloro-2-hydroxy-N-phenylbenzamide (CAS 4214-48-6, similarity = 0.97) feature a phenyl group instead of an amino substituent . The absence of the -NH₂ group reduces hydrogen-bonding capacity, likely decreasing solubility in polar solvents. Crystal structures of N-(3,5-dichlorophenyl)benzamide analogs show dihedral angles of 32.1–63.1° between aromatic rings, influenced by substituent electronic effects .

Halogenated Pyridinium Salts: Bis(2-amino-3,5-dichloropyridinium) hexachloridostannate(IV) dihydrate incorporates a pyridinium core but shares the 2-amino-3,5-dichloro motif . The ionic nature of this compound contrasts sharply with the neutral benzamide derivatives, highlighting how core structure dictates applications (e.g., ionic liquids vs. coordination ligands).

Biological Activity

2-Amino-3,5-dichloro-N-hydroxybenzamide is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-amino-3,5-dichloro-N-hydroxybenzamide is C7H7Cl2N2O. The compound is characterized by:

• An amino group (-NH2)
• Two chlorine substituents at the 3 and 5 positions of the benzene ring
• A hydroxy group (-OH) attached to the benzamide moiety

These functional groups contribute to its reactivity and biological activity, making it a subject of various research studies.

Biological Activities

Research indicates that 2-amino-3,5-dichloro-N-hydroxybenzamide exhibits several biological activities, including:

• Antimicrobial Activity : The compound has shown effectiveness against various Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis. Its structure suggests potential for developing new antimicrobial agents to combat resistant strains.
• Anticancer Properties : In vitro studies have demonstrated its cytotoxic effects on cancer cell lines, particularly in lung cancer models (A549 cells). Compounds with similar structural features have been reported to possess anticancer activity, indicating 2-amino-3,5-dichloro-N-hydroxybenzamide may also be a candidate for further investigation in cancer therapy .
• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, contributing to its observed biological effects. Detailed studies are needed to elucidate these mechanisms.

The exact mechanisms through which 2-amino-3,5-dichloro-N-hydroxybenzamide exerts its biological effects are still under investigation. However, it is believed that:

• The amino and hydroxy groups may interact with biological macromolecules such as proteins and nucleic acids.
• The presence of chlorine atoms can enhance lipophilicity and thus improve membrane permeability, allowing for better interaction with cellular targets.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 2-amino-3,5-dichloro-N-hydroxybenzamide, it is useful to compare it with structurally related compounds:

Compound Name	Structure Features	Biological Activity
2-Amino-5-hydroxybenzamide	Hydroxy group at position 5	Antimicrobial
4-Amino-3-chlorobenzamide	Chlorine at position 3	Anticancer
2-Amino-4-chlorobenzamide	Chlorine at position 4	Antimicrobial
2-Hydroxy-3,5-dichlorobenzamide	Hydroxyl group instead of amino	Antioxidant

This table highlights how the presence of specific functional groups can influence the biological activity of similar compounds.

Case Studies and Research Findings

• Antimicrobial Studies : A study explored various derivatives containing the dichloro and hydroxy groups for their antimicrobial properties against multidrug-resistant pathogens. The findings suggested that modifications in the structure could lead to enhanced activity against resistant strains .
• Cytotoxicity Assessments : Research involving A549 human lung cancer cells revealed that certain derivatives exhibited significant cytotoxic effects. These studies underscore the potential for developing therapeutic agents based on this compound's structure.
• Mechanistic Studies : Investigations into the interactions between 2-amino-3,5-dichloro-N-hydroxybenzamide and specific enzymes have provided insights into its mode of action. Such studies are crucial for understanding how this compound can be utilized in drug development.